potassium {4-[(E)-2-(thiophen-2-yl)ethenyl]pyrimidin-2-yl}sulfanide

• IUPAC Name: potassium;4-[(E)-2-thiophen-2-ylethenyl]pyrimidine-2-thiolate
• InChI: InChI=1S/C10H8N2S2.K/c13-10-11-6-5-8(12-10)3-4-9-2-1-7-14-9;/h1-7H,(H,11,12,13);/q;+1/p-1/b4-3+
• InChI Key: PWOMJJHEUSBNKS-BJILWQEISA-M
• Canonical SMILES: C1=CSC(=C1)C=CC2=NC(=NC=C2)[S-].[K+]
• Isomeric SMILES: C1=CSC(=C1)/C=C/C2=NC(=NC=C2)[S-].[K+]
• Molecular Formula: C10H7KN2S2
• Molecular Weight: 258.4 g/mol

Description

Potassium {4-[(E)-2-(thiophen-2-yl)ethenyl]pyrimidin-2-yl}sulfanide is a chemical compound with the CAS Number: 318248-61-2. It has a molecular weight of 258.41 and its IUPAC name is potassium 4-[(E)-2-(2-thienyl)ethenyl]-2-pyrimidinethiolate. This compound is used in various scientific research applications due to its unique properties.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C10H8N2S2.K/c13-10-11-6-5-8(12-10)3-4-9-2-1-7-14-9;/h1-7H,(H,11,12,13);/q;+1/p-1/b4-3+. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• A study by Thriveni et al. (2014) discusses the synthesis of thiophene substituted chalcones and their derivatives, including pyrimidine-incorporated piperazine derivatives. These compounds displayed significant antibacterial and antifungal activities at specific concentrations, indicating their potential in antimicrobial research (Thriveni et al., 2014).

Heterocyclic Systems with Pyrimidine Nucleus

• Bassyouni and Fathalla (2013) highlight the wide spectrum of biological activities of heterocyclic systems with a pyrimidine nucleus. Their study involved synthesizing new sulfanyl pyrimidin-4(3H)-one derivatives, showcasing their potential in various biological applications, including antimicrobial and anticancer activities (Bassyouni & Fathalla, 2013).

Structural and Molecular Studies

• The structural properties of compounds related to potassium {4-[(E)-2-(thiophen-2-yl)ethenyl]pyrimidin-2-yl}sulfanide have been investigated. For instance, a study by Li (2006) focused on the molecular structure of a compound obtained from reactions involving the potassium salt of a pyrimidine derivative, contributing to the understanding of its molecular configuration (Li, 2006).

Application in Oxidation Reactions

• Hurst (1983) demonstrated the use of potassium persulfate in reactions involving pyrimidine derivatives. This study provides insights into the chemical properties and reaction mechanisms of such compounds in oxidation reactions (Hurst, 1983).

In Situ Reactions and Metal Coordination

• Zhu et al. (2010) explored the diverse in situ reactions promoted by NiCl2 coordination in sulfane compounds, including those related to potassium {4-[(E)-2-(thiophen-2-yl)ethenyl]pyrimidin-2-yl}sulfanide. Their findings are crucial in understanding the controllable reactions in the presence of metal coordination (Zhu et al., 2010).

Pyrimidinesulphonates Synthesis and Hydrolysis

• Brown and Hoskins (1971) discussed the preparation of various potassium pyrimidinesulphonates and their hydrolysis, contributing to the knowledge of chemical reactions and properties of pyrimidine derivatives (Brown & Hoskins, 1971).

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. This could be due to the compound’s use in various scientific research applications, and the mechanism of action could vary depending on the specific context.

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with this compound are H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and more.